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Compound of Interest

Compound Name: Picolinoyl chloride hydrochloride

Cat. No.: B116730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of picolinoyl chloride hydrochloride, a

versatile reagent in organic synthesis. It covers the fundamental chemical and physical

properties, detailed experimental protocols for its synthesis and application in acylation

reactions, and its role in modern drug discovery and development.

Core Chemical and Physical Properties
Picolinoyl chloride hydrochloride is a reactive compound, primarily utilized as an acylating

agent in the synthesis of a wide range of chemical entities, including pharmaceuticals and

agrochemicals. Its utility stems from the presence of a reactive acyl chloride group attached to

a pyridine ring.

Identifier Value Source(s)

CAS Number 39901-94-5 [1]

Molecular Formula C₆H₅Cl₂NO [2]

Molecular Weight 178.02 g/mol [3]
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Physical Property Value Source(s)

Appearance

White to off-white crystalline

powder or solid. May also

appear as a white to purple to

red solid.

[1][4]

Odor Pungent [4]

Melting Point Approximately 60-65 °C [4]

Density Approximately 1.37 g/cm³ [4]

Solubility

Soluble in alcohols and other

polar organic solvents.

Insoluble in water, with which it

reacts (hydrolysis).

[4][5]

Computed Property Value Source(s)

Complexity 116 [2][6]

Heavy Atom Count 10 [2][6]

Hydrogen Bond Acceptor

Count
2 [2][6]

Hydrogen Bond Donor Count 1 [2]

Rotatable Bond Count 1 [2][6]

Synthesis and Experimental Protocols
The primary route for synthesizing picolinoyl chloride hydrochloride involves the chlorination

of its precursor, picolinic acid.

This protocol describes the conversion of picolinic acid to picolinoyl chloride hydrochloride
using a chlorinating agent such as thionyl chloride, followed by the introduction of hydrochloric

acid.
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Materials:

Picolinic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride

Anhydrous dichloromethane (DCM) or another suitable inert solvent

Anhydrous hydrogen chloride (gas or in a suitable solvent)

Round-bottom flask with a reflux condenser

Magnetic stirrer and heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), suspend picolinic acid in an excess of thionyl chloride or an anhydrous solvent like

DCM if using oxalyl chloride.

Chlorination: Gently reflux the mixture. The reaction progress can be monitored by the

dissolution of the solid picolinic acid.

Removal of Excess Reagent: Once the reaction is complete, remove the excess thionyl

chloride or solvent under reduced pressure using a rotary evaporator.

Hydrochloride Salt Formation: Dissolve the resulting crude picolinoyl chloride in a suitable

anhydrous solvent and treat with anhydrous hydrogen chloride until precipitation of the

hydrochloride salt is complete.

Isolation and Purification: Isolate the precipitated picolinoyl chloride hydrochloride by

filtration, wash with a cold, non-polar solvent to remove impurities, and dry under vacuum.

This protocol outlines a general method for the acylation of a primary or secondary amine with

picolinoyl chloride hydrochloride to form the corresponding amide.
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Materials:

Amine substrate

Picolinoyl chloride hydrochloride

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

A suitable base (e.g., triethylamine or pyridine)

Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer and ice bath

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Silica gel for column chromatography

Procedure:

Reaction Setup: Dissolve the amine substrate (1.0 equivalent) in anhydrous DCM in a dry

flask under an inert atmosphere. Cool the solution to 0 °C using an ice bath.

Addition of Base: Add the base (typically 2.2 equivalents to neutralize both the hydrochloride

salt and the HCl generated in the reaction) dropwise to the cooled solution.

Addition of Acylating Agent: Slowly add a solution of picolinoyl chloride hydrochloride
(1.1-1.2 equivalents) in anhydrous DCM to the reaction mixture.

Reaction Monitoring: Stir the reaction at 0 °C for approximately 30 minutes, then allow it to

warm to room temperature. Monitor the reaction's progress using Thin Layer

Chromatography (TLC).

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate. Transfer the mixture to a separatory funnel, separate the organic layer, and

wash it sequentially with water and brine.
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Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude amide product using silica gel column chromatography with an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Applications in Research and Development
Picolinoyl chloride hydrochloride is a valuable building block in several areas of chemical

and pharmaceutical research.

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs). The picolinoyl moiety is present in a number of

compounds with diverse biological activities.

Acylating Agent: Its primary use is as an acylating agent to introduce the picolinoyl group into

molecules containing nucleophilic functional groups like amines and alcohols, forming stable

amide and ester linkages, respectively.[4]

Peptide Synthesis: In peptide synthesis, it can be used to acylate the N-terminus of a peptide

chain or the side chain of certain amino acids, although other specialized coupling reagents

are more common in modern solid-phase peptide synthesis (SPPS).[5]

Proteomics: The compound is also utilized in proteomics research for the chemical labeling

of proteins to study their interactions and functions.[7]

Visualizing Chemical Workflows
To aid in the understanding of the experimental processes, the following diagrams illustrate the

synthesis of picolinoyl chloride hydrochloride and a general acylation reaction workflow.
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Synthesis of Picolinoyl Chloride Hydrochloride
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Caption: Synthesis of Picolinoyl Chloride Hydrochloride.
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General Acylation Reaction Workflow
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Caption: General Acylation Reaction Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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